2-(2,3-Dihydro-1-benzofuran-7-yl)acetamide

• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide
• InChI: InChI=1S/C10H11NO2/c11-9(12)6-8-3-1-2-7-4-5-13-10(7)8/h1-3H,4-6H2,(H2,11,12)
• InChI Key: AWNYFCGFIUIDQZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2CC(=O)N
• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol

Description

“2-(2,3-Dihydro-1-benzofuran-7-yl)acetamide” is a compound that contains a benzofuran moiety. Benzofuran is a heterocyclic compound, also known as a fused ring system, which consists of a benzene ring fused to a furan ring. Acetamide is a functional group consisting of an acetyl group single-bonded to an amine.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, benzofurans can be synthesized through various methods such as the cyclization of 2-hydroxystilbenes, the reaction of salicylaldehyde p-tosylhydrazones with calcium carbide, and the hydroalkoxylation of ortho-alkynylphenols.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, properties such as melting point, boiling point, density, and solubility would need to be determined experimentally.

Scientific Research Applications

Anti-Tumor Activity

. .

Antibacterial Activity

. This makes them potential candidates for the development of new antibacterial drugs.

Anti-Oxidative Activity

. This property could be beneficial in the treatment of diseases caused by oxidative stress.

Anti-Viral Activity

. .

Fluorescent Probe for Metal Ions

. This application is particularly useful in analytical chemistry for the detection and quantification of metal ions.

Glucose-Dependent Insulinotropic Agent

. This suggests its potential use in the treatment of diabetes by stimulating the release of insulin in response to elevated blood glucose levels.

Mechanism of Action

Target of Action

It is known that benzofuran derivatives, a class to which this compound belongs, have shown significant biological activities, including anticancer effects .

Mode of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects , suggesting that this compound may interact with its targets to inhibit cell growth.

Biochemical Pathways

Benzofuran derivatives have been found to have a wide range of biological and pharmacological activities , indicating that they may affect multiple biochemical pathways.

Result of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects , suggesting that this compound may have similar effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions would depend on the potential applications of this compound. Given the wide range of biological activities exhibited by some benzofuran derivatives, this compound could potentially be explored for its biological activities.